![molecular formula C11H9F3N2 B1599956 2-(P-Tolyl)-4-(trifluoromethyl)-1H-imidazole CAS No. 33469-18-0](/img/structure/B1599956.png)
2-(P-Tolyl)-4-(trifluoromethyl)-1H-imidazole
Overview
Description
2-(P-Tolyl)-4-(trifluoromethyl)-1H-imidazole, also known as 2-P-Tolyl-4-trifluoromethyl-1H-imidazole, is an organic compound belonging to the imidazole family. It is a heterocyclic aromatic compound composed of a five-membered ring containing two nitrogen atoms, one carbon atom and two hydrogen atoms. The compound has a wide range of applications in the fields of chemistry, biology and pharmacology. It is used in the synthesis of various compounds, in the development of drugs and in the analysis of biochemical and physiological processes.
Scientific Research Applications
Corrosion Inhibition
2-(P-Tolyl)-4-(trifluoromethyl)-1H-imidazole and its derivatives have been extensively studied for their efficacy in corrosion inhibition. Notably, derivatives like 1-(p-tolyl)-4-methylimidazole have demonstrated significant inhibitory efficiency for copper corrosion in acidic environments. Their effectiveness is attributed to the low activation energies and adsorptive behaviors following Freundlich-type isotherms. The standard free energies of adsorption indicate physisorption on copper surfaces, suggesting potential mechanisms for corrosion inhibition (Gašparac, Martin, & Stupnišek-Lisac, 2000).
Molecular and Surface Studies
Comprehensive molecular and surface studies have been conducted on imidazole derivatives, including 4,5-diphenyl-2-(p-tolyl)-imidazole. These investigations encompass methods like electrochemical impedance spectroscopy, scanning electron microscopy, and quantum chemical calculations. Such studies aim to understand the corrosion inhibition performance and adsorption properties of these derivatives on different metal surfaces (Singh et al., 2017).
Photophysical Properties
Imidazole derivatives, such as those containing 2-(p-tolyl)-1H-imidazole, have been explored for their photophysical properties. Research in this area is driven by the potential applications of these compounds in various fields, including organic light-emitting diodes (OLEDs) and fluorescence spectral studies. These studies assess the properties like excited-state dipole moment and the impact of solvent polarity on spectral behavior (Jayabharathi, Thanikachalam, Srinivasan, & Perumal, 2012).
Electroluminescence and Semiconductor Applications
The derivatives of this compound are also of interest in the field of electroluminescence and as semiconductors in OLEDs. Their structural design and properties like thermal stability, hole transporting ability, and luminous efficiency are pivotal for the development of high-performance OLEDs (Yuan et al., 2011).
Mechanism of Action
Target of Action
Studies on similar compounds suggest that it may interact with biological molecules such as pyridine, ketones, and other quenchers of biological interest .
Mode of Action
It is known that the compound can be studied by laser flash photolysis (lfp) to obtain the absolute kinetics of p-tolyl (trifluoromethyl)carbene . This suggests that the compound may undergo a reaction to form a carbene, which then interacts with its targets.
Biochemical Pathways
The compound’s interaction with biological molecules such as pyridine, ketones, and other quenchers suggests that it may influence various biochemical processes .
Result of Action
The compound’s interaction with biological molecules suggests that it may influence various cellular processes .
properties
IUPAC Name |
2-(4-methylphenyl)-5-(trifluoromethyl)-1H-imidazole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9F3N2/c1-7-2-4-8(5-3-7)10-15-6-9(16-10)11(12,13)14/h2-6H,1H3,(H,15,16) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RHUFQNGBEGDCJM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=NC=C(N2)C(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9F3N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00441439 | |
Record name | 2-(4-Methylphenyl)-5-(trifluoromethyl)-1H-imidazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00441439 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
226.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
33469-18-0 | |
Record name | 2-(4-Methylphenyl)-5-(trifluoromethyl)-1H-imidazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00441439 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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